Cas no 90103-87-0 (2-Azabicyclo[2.2.2]octane-3-carboxylic acid)

2-Azabicyclo[2.2.2]octane-3-carboxylic acid is a bicyclic amino acid derivative characterized by its rigid, bridged structure, which imparts conformational stability and steric constraints. This compound is of interest in medicinal chemistry and peptide research due to its ability to influence secondary structure and enhance binding affinity in biologically active molecules. Its unique scaffold serves as a valuable building block for the design of peptidomimetics and constrained analogs, offering potential improvements in metabolic stability and target selectivity. The carboxylic acid functionality allows for further derivatization, facilitating its incorporation into more complex architectures. This compound is typically utilized in academic and industrial research settings for exploratory synthetic and pharmacological studies.

2-Azabicyclo[2.2.2]octane-3-carboxylic acid structure

90103-87-0 structure

Product Name:2-Azabicyclo[2.2.2]octane-3-carboxylic acid

CAS No:90103-87-0

MF:C₈H₁₃NO₂

MW:155.194322347641

MDL:MFCD20542626

CID:794130

PubChem ID:13050604

Update Time:2025-10-18

2-Azabicyclo[2.2.2]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[2.2.2]octane-3-carboxylic acid
- MFCD23106232
- SCHEMBL1770595
- AKOS022635352
- SB21058
- CS-0183363
- FT-0773043
- AKOS006311026
- SY098352
- FT-0773199
- 2-aza-bicyclo[2.2.2]-octan-3-carboxylic acid
- SB20474
- P12803
- MFCD20542626
- AS-34797
- 90103-87-0
- EN300-103020
- 2-AZABICYCLO[2.2.2]OCTANE-3-CARBOXYLICACID
- MDL： MFCD20542626
- Inchi： 1S/C8H13NO2/c10-8(11)7-5-1-3-6(9-7)4-2-5/h5-7,9H,1-4H2,(H,10,11)
- InChI Key： YDIUZWIFYIATRZ-UHFFFAOYSA-N
- SMILES： OC(C1C2CCC(CC2)N1)=O

Computed Properties

Exact Mass: 155.094628657g/mol
Monoisotopic Mass: 155.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 49.3Å²

2-Azabicyclo[2.2.2]octane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM528966-250mg	2-Azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	95%+	250mg	$***	2023-03-30
Chemenu	CM528966-500mg	2-Azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	95%+	500mg	$***	2023-03-30
Chemenu	CM528966-1g	2-Azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	95%+	1g	$***	2023-03-30
Chemenu	CM528966-5g	2-Azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	95%+	5g	$***	2023-03-30
Chemenu	CM528966-10g	2-Azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	95%+	10g	$***	2023-03-30
eNovation Chemicals LLC	D605509-250MG	2-azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	97%	250mg	$155	2024-07-21
eNovation Chemicals LLC	D605509-500MG	2-azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	97%	500mg	$240	2024-07-21
eNovation Chemicals LLC	D605509-1G	2-azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	97%	1g	$345	2024-07-21
eNovation Chemicals LLC	D605509-5G	2-azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	97%	5g	$1040	2024-07-21
eNovation Chemicals LLC	D605509-10G	2-azabicyclo[2.2.2]octane-3-carboxylic acid	90103-87-0	97%	10g	$1730	2024-07-21